H-Thr-(psi)(NHCO)Lys-Pro-Arg-OH
H-Thr-(psi)(NHCO)Lys-Pro-Arg-OH
Brand Name:
Vulcanchem
CAS No.:
136981-77-6
VCID:
VC0157913
InChI:
InChI=1S/C21H40N8O6/c1-12(30)16(23)28-17(31)13(6-2-3-9-22)19(33)29-11-5-8-15(29)18(32)27-14(20(34)35)7-4-10-26-21(24)25/h12-16,30H,2-11,22-23H2,1H3,(H,27,32)(H,28,31)(H,34,35)(H4,24,25,26)/t12?,13?,14-,15-,16+/m0/s1
SMILES:
CC(C(N)NC(=O)C(CCCCN)C(=O)N1CCCC1C(=O)NC(CCCN=C(N)N)C(=O)O)O
Molecular Formula:
C21H40N8O6
Molecular Weight:
500.6 g/mol
H-Thr-(psi)(NHCO)Lys-Pro-Arg-OH
CAS No.: 136981-77-6
Main Products
VCID: VC0157913
Molecular Formula: C21H40N8O6
Molecular Weight: 500.6 g/mol
| CAS No. | 136981-77-6 |
|---|---|
| Product Name | H-Thr-(psi)(NHCO)Lys-Pro-Arg-OH |
| Molecular Formula | C21H40N8O6 |
| Molecular Weight | 500.6 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-1-[6-amino-2-[[(1R)-1-amino-2-hydroxypropyl]carbamoyl]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
| Standard InChI | InChI=1S/C21H40N8O6/c1-12(30)16(23)28-17(31)13(6-2-3-9-22)19(33)29-11-5-8-15(29)18(32)27-14(20(34)35)7-4-10-26-21(24)25/h12-16,30H,2-11,22-23H2,1H3,(H,27,32)(H,28,31)(H,34,35)(H4,24,25,26)/t12?,13?,14-,15-,16+/m0/s1 |
| Standard InChIKey | VZTVXNGXZIXDPC-SVXVCFNTSA-N |
| Isomeric SMILES | CC([C@H](N)NC(=O)C(CCCCN)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)O |
| SMILES | CC(C(N)NC(=O)C(CCCCN)C(=O)N1CCCC1C(=O)NC(CCCN=C(N)N)C(=O)O)O |
| Canonical SMILES | CC(C(N)NC(=O)C(CCCCN)C(=O)N1CCCC1C(=O)NC(CCCN=C(N)N)C(=O)O)O |
| Synonyms | H-Thr-(psi)(NHCO)(R,S)Lys-Pro-Arg-OH H-Thr-(psi)(NHCO)Lys-Pro-Arg-OH threonyl-(psi)(NHCO)lysyl-prolyl-arginine |
| PubChem Compound | 132010 |
| Last Modified | Nov 11 2021 |
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